Cas no 1287753-36-9 ((3-1-(Dimethylamino)ethylphenyl)boronic acid)

• Product Name: (3-1-(Dimethylamino)ethylphenyl)boronic acid
• CAS No: 1287753-36-9
• MF: C₁₀H₁₆BNO₂
• MW: 193.050542831421
• MDL: MFCD08059973
• CID: 1085177
• PubChem ID: 45791099
• Update Time: 2025-05-27

(3-1-(Dimethylamino)ethylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid
• {3-[1-(Dimethylamino)ethyl]phenyl}boronic acid
• B-[3-[1-(Dimethylamino)ethyl]phenyl]boronic acid
• AKOS006282537
• DTXSID501238045
• (3-(1-(Dimethylamino)ethyl)phenyl)boronicacid
• CS-0175454
• DB-415774
• BS-38821
• 1287753-36-9
• 3-[1-(DIMETHYLAMINO)ETHYL]PHENYLBORONIC ACID
• [3-[1-(dimethylamino)ethyl]phenyl]boronic acid
• MFCD08059973
• (3-[1-(Dimethylamino)ethyl]phenyl)boronic acid
• (3-1-(Dimethylamino)ethylphenyl)boronic acid

• MDL： MFCD08059973
• Inchi： 1S/C10H16BNO2/c1-8(12(2)3)9-5-4-6-10(7-9)11(13)14/h4-8,13-14H,1-3H3
• InChI Key： MGLNHFNWYLMGHC-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)C(C)N(C)C)O

Computed Properties

• Exact Mass: 193.12700
• Monoisotopic Mass: 193.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.70000
• LogP: -0.01100

Additional information on (3-1-(Dimethylamino)ethylphenyl)boronic acid

Recent Advances in the Application of (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid (CAS: 1287753-36-9) in Chemical Biology and Drug Discovery

Boronic acids have emerged as versatile tools in chemical biology and drug discovery due to their unique ability to form reversible covalent bonds with diols and other nucleophiles. Among these, (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid (CAS: 1287753-36-9) has garnered significant attention in recent years for its potential applications in targeted drug delivery, enzyme inhibition, and molecular imaging. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic insights and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a potent inhibitor of serine proteases, particularly in the context of cancer therapy. The researchers utilized X-ray crystallography to elucidate the binding mode of (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid with the active site of trypsin-like proteases, revealing a unique tetrahedral boronate complex formation. This structural insight has paved the way for the design of more selective protease inhibitors with improved pharmacokinetic properties.

In the field of antibiotic development, a recent breakthrough published in Nature Chemical Biology (2024) showcased the compound's ability to potentiate β-lactam antibiotics against multidrug-resistant Gram-negative bacteria. The study revealed that (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid disrupts bacterial membrane integrity by targeting lipopolysaccharide biosynthesis, offering a novel approach to combat antimicrobial resistance. This dual mechanism of action—combining enzyme inhibition with membrane disruption—represents a significant advancement in antibiotic adjuvant development.

The compound's utility in diagnostic applications has also expanded, as evidenced by a 2024 ACS Sensors publication detailing its incorporation into a fluorescence-based glucose sensing platform. The tertiary amine moiety in (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid was found to enhance binding affinity towards glucose at physiological pH, addressing a longstanding challenge in continuous glucose monitoring systems. This development has important implications for diabetes management and point-of-care diagnostics.

From a synthetic chemistry perspective, recent advances in the production of (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid have improved both yield and purity. A 2023 Organic Process Research & Development paper described a novel palladium-catalyzed borylation protocol that achieves >90% yield while minimizing protodeboronation side reactions. These process improvements have facilitated larger-scale production, enabling more extensive biological evaluation of this promising compound.

Looking forward, the unique physicochemical properties of (3-(1-(Dimethylamino)ethyl)phenyl)boronic acid continue to inspire innovative applications. Current preclinical studies are exploring its use in boron neutron capture therapy (BNCT) for brain tumors, leveraging both the boron atom for neutron capture and the dimethylaminoethyl moiety for blood-brain barrier penetration. Additionally, its potential as a covalent warhead in PROTAC design is being actively investigated, which could expand the toolbox for targeted protein degradation strategies.